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Compound of Interest

Compound Name:
3-(4-Fluoro-2-

methylphenoxy)pyrrolidine

Cat. No.: B7774900

Get Quote

Executive Summary: The Scaffold in Context
In the realm of high-throughput screening and lead optimization, 3-(4-Fluoro-2-
methylphenoxy)pyrrolidine (CAS 1185299-59-5) serves as a critical chiral building block. Its

structural architecture combines a saturated nitrogen heterocycle (pyrrolidine) with a lipophilic,

fluorinated aryl ether.

From a medicinal chemistry perspective, this motif is frequently utilized to modulate basicity

and metabolic stability in CNS-active agents and kinase inhibitors. The fluorine atom at the

para-position blocks metabolic oxidation (P450 blockade), while the ortho-methyl group

restricts conformational rotation, potentially locking the ether linkage into a bioactive

conformation.

This guide provides a rigorous safety and technical framework for handling this compound,

synthesizing field-proven data with "read-across" toxicology from structural analogues.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
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Property Data

Chemical Name 3-(4-Fluoro-2-methylphenoxy)pyrrolidine

CAS Number 1185299-59-5 (HCl Salt often cited)

Molecular Formula
C₁₁H₁₄FNO (Free Base) / C₁₁H₁₅ClFNO (HCl

Salt)

Molecular Weight
195.24 g/mol (Free Base) / 231.69 g/mol (HCl

Salt)

Physical State
White to off-white solid (HCl salt) or viscous oil

(Free base)

Solubility Soluble in DMSO, Methanol, Water (as HCl salt)

pKa (Calculated) ~9.5 (Pyrrolidine nitrogen)

SMILES Cc1cc(F)ccc1OC2CNCC2

Hazard Identification & Risk Assessment (GHS)
Signal Word:DANGER

Based on the functional group analysis (secondary aliphatic amine) and data from close

structural analogues (e.g., 3-phenoxypyrrolidine), this compound is classified as Corrosive and

an Acute Toxin.

GHS Classification[7][11]
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Serious Eye Damage: Category 1.[1][2]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).
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Secondary Amine: High basicity (pKa ~9-10) leads to tissue saponification upon contact.

Fluorinated Aryl Ether: Generally stable, but thermal decomposition can release hydrogen

fluoride (HF) and nitrogen oxides (NOx).

Experimental Protocol: Synthesis & Handling
A. Synthesis Workflow (Mitsunobu Coupling)
Context: This compound is rarely found in nature and is typically synthesized via etherification.

Objective: Synthesize the N-Boc protected intermediate followed by deprotection.

Reagents:

N-Boc-3-hydroxypyrrolidine (1.0 eq)

4-Fluoro-2-methylphenol (1.1 eq)[3]

Triphenylphosphine (PPh₃, 1.2 eq)

Diisopropyl azodicarboxylate (DIAD, 1.2 eq)

Solvent: Anhydrous THF

Step-by-Step Methodology:

Preparation: Charge a flame-dried round-bottom flask with N-Boc-3-hydroxypyrrolidine, 4-

Fluoro-2-methylphenol, and PPh₃ in anhydrous THF under nitrogen atmosphere. Cool to

0°C.

Addition: Add DIAD dropwise over 20 minutes. The reaction is exothermic; maintain internal

temperature <5°C to prevent side reactions.

Reaction: Allow to warm to room temperature (25°C) and stir for 12–16 hours. Monitor via

TLC (Hexane/EtOAc 4:1) or LC-MS.

Workup: Quench with water. Extract with Ethyl Acetate (3x). Wash organics with 1N NaOH

(to remove unreacted phenol) and brine. Dry over Na₂SO₄.
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Deprotection: Dissolve the purified intermediate in 4M HCl in Dioxane. Stir for 2 hours.

Precipitate the hydrochloride salt with diethyl ether.

B. Visualization: Synthesis Logic
The following diagram illustrates the critical pathway and decision nodes during synthesis.
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Caption: Figure 1. Mitsunobu coupling workflow for ether linkage formation and subsequent

deprotection.

Safe Handling & Exposure Control
Engineering Controls:

Fume Hood: Mandatory.[4] Minimum face velocity of 100 fpm.

Glove Box: Recommended for handling the free base form due to potential volatility and

corrosivity.

Personal Protective Equipment (PPE) Matrix:

Component Specification Rationale

Gloves
Nitrile (Double gloving

recommended)

Protects against amine

permeation.

Eye Protection
Chemical Goggles + Face

Shield

Prevents corneal damage from

corrosive dust/splash.

Respiratory P95/P100 Respirator

Required if handling powder

outside a hood (not

recommended).

Body Tyvek® Lab Coat Chemical resistant barrier.[5]
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C. Visualization: Safety Decision Tree
This diagram outlines the immediate actions required upon exposure or spill.
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Caption: Figure 2. Immediate response logic for exposure scenarios involving corrosive

amines.

Emergency Response & First Aid
Fire Fighting Measures:

Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam.[6] Do not use a solid

water stream as it may scatter the corrosive material.

Hazardous Combustion: Emits toxic fumes of Carbon Oxides (COx), Nitrogen Oxides (NOx),

Hydrogen Chloride (HCl), and Hydrogen Fluoride (HF).
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Firefighter PPE: Full bunker gear and SCBA (Self-Contained Breathing Apparatus) are non-

negotiable due to HF risk.

First Aid Protocols:

Eye Contact: Immediately flush with saline/water for at least 15 minutes, lifting eyelids. The

high pH can cause rapid corneal opacification. Consult an ophthalmologist immediately.

Skin Contact: Remove contaminated clothing.[1][6] Wash with soft soap and copious water. If

the HCl salt is used, irritation is slower but still damaging; if free base, damage is immediate.

Ingestion: Do NOT induce vomiting (risk of esophageal perforation). Rinse mouth with water.

[5][6] Administer 1-2 glasses of water/milk to dilute.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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